4-[(diphenylmethyl)amino]-3-nitro-2H-chromen-2-one

• Molecular Formula: C22H16N2O4
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 4-(benzhydrylamino)-3-nitrochromen-2-one
• InChI: InChI=1S/C22H16N2O4/c25-22-21(24(26)27)20(17-13-7-8-14-18(17)28-22)23-19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19,23H
• InChI Key: YWCCYNNFGVQCDY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC3=C(C(=O)OC4=CC=CC=C43)[N+](=O)[O-]

Description

4-[(diphenylmethyl)amino]-3-nitro-2H-chromen-2-one, also known as Nitrobenzylthioinosine (NBMPR), is a synthetic compound that is widely used in scientific research. It is a potent inhibitor of the equilibrative nucleoside transporter (ENT), which is responsible for the transport of nucleosides across cell membranes.

Mechanism of Action

NBMPR acts as a competitive inhibitor of ENT, binding to the nucleoside binding site on the transporter. This prevents the transport of nucleosides across cell membranes, leading to a decrease in intracellular nucleoside levels. The inhibition of nucleoside transport can have a variety of physiological effects, depending on the tissue and cell type.
Biochemical and Physiological Effects
The inhibition of nucleoside transport by NBMPR can have a variety of biochemical and physiological effects. In the brain, for example, it can lead to an increase in adenosine levels, which can have neuroprotective effects. In cancer cells, it can lead to a decrease in nucleoside uptake, which can sensitize the cells to chemotherapy drugs. In the liver, it can lead to a decrease in uridine uptake, which can affect the synthesis of RNA.

Advantages and Limitations for Lab Experiments

One of the main advantages of NBMPR is its selectivity for ENT. This allows researchers to selectively inhibit nucleoside transport without affecting other transporters or cellular processes. However, NBMPR has some limitations as well. It is not effective against concentrative nucleoside transporters (CNTs), which are responsible for the active transport of nucleosides. Additionally, NBMPR has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research involving NBMPR. One area of interest is the role of nucleoside transport in cancer cells and the development of drug resistance. Researchers are also investigating the potential use of ENT inhibitors like NBMPR in the treatment of neurological disorders and other diseases. Additionally, new compounds are being developed that may have improved selectivity and potency compared to NBMPR. Overall, NBMPR remains an important tool in scientific research and is likely to continue to be used in a variety of applications in the future.

Synthesis Methods

NBMPR can be synthesized by reacting 4-nitro-2H-chromen-2-one with diphenylmethylamine in the presence of a base. The resulting compound is then treated with thionyl chloride to form the corresponding thiono derivative, which is subsequently reduced with sodium borohydride to give NBMPR.

Scientific Research Applications

NBMPR is a widely used tool in scientific research, particularly in the field of nucleoside transport. It is used to selectively inhibit ENT, which allows researchers to study the role of nucleoside transport in various physiological processes. NBMPR has been used to study the transport of nucleosides in various tissues, including the brain, liver, and kidney. It has also been used to investigate the role of nucleoside transport in cancer cells and the development of drug resistance.